GW280264X: A Technical Guide to its Mechanism of Action as a Dual ADAM10/ADAM17 Inhibitor
GW280264X: A Technical Guide to its Mechanism of Action as a Dual ADAM10/ADAM17 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
GW280264X is a potent, hydroxamate-based inhibitor of A Disintegrin and Metalloproteinase (ADAM) 10 and ADAM17, also known as Tumor Necrosis Factor-Alpha Converting Enzyme (TACE).[1][2][3] By targeting these key cell surface proteases, GW280264X modulates a variety of critical cellular processes, including inflammation, cell proliferation, migration, and invasion.[4][5] This technical guide provides an in-depth overview of the mechanism of action of GW280264X, summarizing key quantitative data, detailing experimental methodologies, and visualizing the associated signaling pathways. The information presented is intended to support further research and drug development efforts centered on this dual ADAM inhibitor.
Core Mechanism of Action: Inhibition of ADAM10 and ADAM17
GW280264X functions as a mixed inhibitor of the metalloproteinases ADAM10 and ADAM17.[1][3] These enzymes are responsible for the "shedding" of the extracellular domains of a wide array of transmembrane proteins, a process that can either activate or inactivate the substrate protein and its subsequent signaling pathways. GW280264X potently blocks the catalytic activity of both ADAM10 and ADAM17, thereby preventing this shedding process.[1][2]
Quantitative Data: Inhibitory Potency
The inhibitory activity of GW280264X against ADAM10 and ADAM17 has been quantified through in vitro enzymatic assays, with the half-maximal inhibitory concentrations (IC50) summarized in the table below.
| Target | IC50 (nM) |
| ADAM17 (TACE) | 8.0[1][2][3][5] |
| ADAM10 | 11.5[1][2][3] |
Impact on Key Signaling Pathways
The dual inhibition of ADAM10 and ADAM17 by GW280264X has significant downstream effects on multiple signaling pathways implicated in various physiological and pathological processes.
EGFR Signaling
ADAM17 is a key sheddase of ligands for the Epidermal Growth Factor Receptor (EGFR), such as amphiregulin (AREG) and heparin-binding EGF-like growth factor (HB-EGF).[6][7] By inhibiting ADAM17, GW280264X prevents the release of these growth factors, thereby downregulating EGFR signaling.[6][8] This has implications for cancer therapy, as EGFR signaling is a known driver of tumor cell proliferation, survival, and migration.[4][7]
Notch Signaling
ADAM10 and, in some contexts, ADAM17 are involved in the S2 cleavage of the Notch receptor.[4] This cleavage is a critical step in the activation of Notch signaling, which plays a role in cell fate decisions, proliferation, and apoptosis. By inhibiting ADAM10/17, GW280264X can modulate the Notch signaling pathway, which is often dysregulated in cancer.[4][8]
Inflammatory Signaling
ADAM17 is the primary sheddase of Tumor Necrosis Factor-alpha (TNF-α) and the Interleukin-6 receptor (IL-6R).[5] The release of soluble TNF-α and IL-6R by ADAM17 is a key step in mediating inflammatory responses.[4][5] GW280264X, by inhibiting ADAM17, can therefore attenuate inflammatory signaling.[5]
Therapeutic Implications and Preclinical Evidence
The multifaceted mechanism of action of GW280264X has led to its investigation in various disease models.
Oncology
In oncology, GW280264X has shown promise in several cancer types. For instance, it has been demonstrated to reduce the proliferation of glioblastoma-initiating cells.[1] In ovarian and cervical cancer models, inhibition of ADAM17 by GW280264X has been shown to enhance the cytotoxic effects of cisplatin (B142131).[6][7][8] This suggests a potential role for GW280264X in overcoming chemotherapy resistance.[7]
Neurological Disorders
Pharmacological inhibition of ADAM10 and ADAM17 with GW280264X has been shown to improve functional recovery after spinal cord injury in animal models.[1]
Immunology
By preventing the shedding of cell surface proteins, GW280264X can modulate the immune response. For example, it can enhance the immune recognition of glioblastoma-initiating cells by preventing the cleavage of ULBP2, a ligand for the activating immunoreceptor NKG2D.[9] It has also been shown to prevent the shedding of the Mer tyrosine kinase receptor, which is involved in the homeostasis of the immune response.[10]
Experimental Protocols
The following section outlines general methodologies for key experiments cited in the literature on GW280264X.
In Vitro Enzyme Inhibition Assay
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Objective: To determine the IC50 of GW280264X against recombinant human ADAM10 and ADAM17.
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Methodology:
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Recombinant human ADAM10 or ADAM17 is incubated with a fluorogenic peptide substrate.
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The enzyme cleaves the substrate, leading to an increase in fluorescence.
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The assay is performed in the presence of varying concentrations of GW280264X.
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Fluorescence is measured over time using a fluorescence plate reader.
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The rate of substrate cleavage is calculated, and the IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.
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Cell-Based Shedding Assay
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Objective: To assess the effect of GW280264X on the shedding of a specific cell surface protein.
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Methodology:
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Cells endogenously expressing or transfected with the protein of interest are cultured.
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Cells are treated with a vehicle control or varying concentrations of GW280264X.
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The conditioned medium is collected, and the concentration of the shed extracellular domain is quantified using an ELISA.
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The cell lysates can also be analyzed by Western blot to determine the levels of the full-length protein.
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Experimental Workflow: Differentiating ADAM10 vs. ADAM17 Inhibition
To dissect the specific contributions of ADAM10 and ADAM17 to a biological effect, a comparative inhibition strategy is often employed.
Conclusion
GW280264X is a valuable research tool and a potential therapeutic agent due to its potent dual inhibition of ADAM10 and ADAM17. Its ability to modulate key signaling pathways involved in cancer, inflammation, and neurological processes underscores its broad therapeutic potential. Further investigation into the clinical applications of GW280264X and other selective ADAM inhibitors is warranted. As of the current literature, there are no active clinical trials specifically for GW280264X found in the search results.[11][12][13][14]
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. selleckchem.com [selleckchem.com]
- 3. universalbiologicals.com [universalbiologicals.com]
- 4. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]
- 6. Immunomodulatory role of metalloproteinase ADAM17 in tumor development - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Inhibition of ADAM17 increases the cytotoxic effect of cisplatin in cervical spheroids and organoids - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Predictive Roles of ADAM17 in Patient Survival and Immune Cell Infiltration in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 9. A disintegrin and metalloproteinases 10 and 17 modulate the immunogenicity of glioblastoma-initiating cells - PMC [pmc.ncbi.nlm.nih.gov]
- 10. ADAM17 inhibition effects on Mer shedding - Minerva Biotechnology and Biomolecular Research 2021 December;33(4):187-95 - Minerva Medica - Journals [minervamedica.it]
- 11. UTSW - Study Finder [clinicaltrials.utswmed.org]
- 12. Exelixis Clinical Trials Explorer [exelixismedicalaffairs.com]
- 13. UTSW - Study Finder [clinicaltrials.utswmed.org]
- 14. News | Nucleus Network [nucleusnetwork.com]
